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Compound of Interest

Compound Name: Bruceine C

Cat. No.: B15560477 Get Quote

Disclaimer: There is no specific Safety Data Sheet (SDS) publicly available for Bruceine C.

The following guidance is based on the safety information for the closely related and

structurally similar compound, Brucine. It is imperative to treat Bruceine C with the same high

degree of caution as Brucine and to consult your institution's Environmental Health and Safety

(EHS) department for specific protocols before handling.

Bruceine C is a quassinoid, a class of natural products known for their biological activities. Due

to its potential toxicity, handling Bruceine C requires stringent safety measures to protect

laboratory personnel and the environment. The primary hazards associated with the closely

related compound Brucine include acute toxicity upon ingestion or inhalation, and it may cause

serious eye irritation. Severe poisoning can lead to paralysis and may be fatal[1].

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is essential to minimize exposure.

The following table summarizes the recommended PPE for handling Bruceine C.
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PPE Category Item Specification Rationale

Eye Protection Safety Goggles

Chemical splash

goggles compliant

with OSHA's eye and

face protection

regulations (29 CFR

1910.133) or

European Standard

EN166.[2][3]

Protects eyes from

dust particles and

potential splashes.

Hand Protection
Chemical-Resistant

Gloves

Nitrile or Butyl rubber

gloves are

recommended.

Always use two pairs

(double-gloving).

Provides a barrier

against skin contact.

Double-gloving is a

best practice for

handling highly toxic

compounds.

Body Protection Laboratory Coat

A fully buttoned lab

coat, preferably a

disposable one.

Protects skin and

personal clothing from

contamination.

Full Suit

Recommended for

large quantities or in

case of a spill.

Provides complete

body coverage to

prevent widespread

contamination.

Respiratory Protection Dust Respirator

A NIOSH/MSHA or

European Standard

EN 149 approved

respirator.[2]

Prevents inhalation of

fine particles of the

compound.

Self-Contained

Breathing Apparatus

(SCBA)

Recommended for

large spills or in poorly

ventilated areas.

Provides a clean air

supply in

environments with

high concentrations of

airborne particles.
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Foot Protection Closed-toe Shoes

Sturdy, closed-toe

shoes that cover the

entire foot.

Protects feet from

spills and falling

objects.

Quantitative Data Summary
The following table summarizes the available quantitative data for the related compound

Brucine. No occupational exposure limits have been established for Brucine, which

underscores the need for stringent handling practices[1].

Parameter Value Reference Compound

Oral LD50 (mouse) 150 mg/kg Brucine[2][4]

Melting Point 176 - 178 °C Brucine[2][3]

Occupational Exposure Limit

(OEL)
Not established Brucine[1]

Experimental Protocols
Safe Handling Protocol
This protocol outlines the step-by-step procedure for safely handling Bruceine C in a

laboratory setting.

Preparation and Planning:

Read and understand the Safety Data Sheet for the closely related compound, Brucine.

Ensure all necessary PPE is available and in good condition.

Designate a specific area for handling Bruceine C, preferably within a chemical fume

hood.

Have a spill kit readily accessible.

Personal Protective Equipment (PPE) Donning:
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Put on inner gloves.

Don a lab coat, ensuring it is fully buttoned.

Put on outer gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.

Wear safety goggles.

Fit and wear a dust respirator.

Handling the Compound:

Perform all manipulations of solid Bruceine C within a certified chemical fume hood to

minimize inhalation exposure.

Use a micro-spatula for transferring the powder. Avoid creating dust.

If making a solution, add the solvent to the solid slowly to prevent splashing.

Post-Handling:

Carefully remove outer gloves and dispose of them in a designated hazardous waste

container.

Remove the lab coat and store it in a designated area or dispose of it if it's disposable.

Remove inner gloves and dispose of them in the hazardous waste container.

Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of Bruceine C and any contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Segregation:

All solid waste contaminated with Bruceine C (e.g., weighing paper, pipette tips, gloves,

disposable lab coats) must be collected in a dedicated, clearly labeled hazardous waste
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container.

Liquid waste containing Bruceine C should be collected in a separate, sealed, and clearly

labeled hazardous waste container.

Container Management:

Keep waste containers closed except when adding waste.

Store waste containers in a designated and secure area, away from incompatible

materials such as strong oxidizing agents[2].

Disposal Procedure:

Follow your institution's guidelines for the disposal of highly toxic chemical waste.

Contact your EHS department to arrange for the pickup and disposal of the hazardous

waste.

One recommended method for disposal is to dissolve the material in a combustible solvent

and burn it in a chemical incinerator with an afterburner and scrubber[3].

Visualizations
The following diagrams illustrate the key workflows for handling and disposing of Bruceine C.
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Figure 1: Safe Handling Workflow for Bruceine C

Preparation

PPE Donning

Handling

Post-Handling

Review SDS for Brucine

Prepare PPE & Spill Kit

Designate Handling Area

Don Inner Gloves

Proceed to PPE

Don Lab Coat

Don Outer Gloves

Wear Goggles & Respirator

Work in Fume Hood

Begin Handling

Handle with Care

Dispose of Outer Gloves

Complete Handling

Remove Lab Coat

Dispose of Inner Gloves

Wash Hands

Click to download full resolution via product page

Caption: Figure 1: Safe Handling Workflow for Bruceine C.
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Figure 2: Disposal Workflow for Bruceine C Waste

Waste Segregation

Waste Collection

Storage

Final Disposal

Solid Waste
(Gloves, Tips, etc.)

Labeled Hazardous
Solid Waste Container

Collect in

Liquid Waste
(Solutions)

Labeled Hazardous
Liquid Waste Container

Collect in

Store in Secure Area

Store Securely Store Securely

Keep Containers Closed

Contact EHS for Pickup

Arrange Disposal

Incineration (Recommended)

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15560477?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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